Cas no 61924-31-0 (Benzene, 1-(chloromethyl)-3-(isocyanatomethyl)-)

• Product Name: Benzene, 1-(chloromethyl)-3-(isocyanatomethyl)-
• CAS No: 61924-31-0
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1634532
• Update Time: 2024-09-12

Benzene, 1-(chloromethyl)-3-(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-3-(isocyanatomethyl)-
• 1-(Chloromethyl)-3-(isocyanatomethyl)benzene

• Inchi： 1S/C9H8ClNO/c10-5-8-2-1-3-9(4-8)6-11-7-12/h1-4H,5-6H2
• InChI Key： MVVSGSRTZOTDND-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=CC(CN=C=O)=C1

Computed Properties

• Exact Mass: 181.02954

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±28.0 °C(Predicted)
• PSA: 29.43